2-bromo-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)benzamide
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Description
2-bromo-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H18BrFN2O and its molecular weight is 365.246. The purity is usually 95%.
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Scientific Research Applications
1. Cancer Detection and Imaging
2-bromo-N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)benzamide derivatives have shown significant potential in cancer detection and imaging. For example, the study by Pyo et al. (2020) developed a positron emission tomography (PET) imaging probe, which demonstrated excellent performance in detecting primary and metastatic melanomas in animal models. This suggests its potential as a novel PET imaging agent for diagnosing melanoma.
2. Antifungal Activity
Some derivatives of this compound exhibit antifungal activity. Research by Ienascu et al. (2018) found that certain synthesized compounds of this class showed strong inhibition against fungal strains like Fusarium oxysporum and Sclerotinia sclerotiorum.
3. Anticancer Activity
In the field of anticancer research, derivatives of this compound have been evaluated for their cytotoxic activities. The study by Deady et al. (2005) showed that certain carboxamide derivatives, particularly those with a 4-N-[2-(dimethylamino)ethyl] group, displayed potent cytotoxicity against cancer cell lines like murine P388 leukemia and Lewis lung carcinoma.
4. Molecular Probe Development
This compound class also finds application in the development of molecular probes. For instance, Diwu et al. (1997) developed 2,5‐Diphenyloxazoles derivatives as fluorescent solvatochromic dyes, useful for biological studies due to their sensitive fluorescence characteristics.
5. Polymer Science
In polymer science, derivatives like 2-(Dimethylamino)ethyl methacrylate, which can be synthesized from similar compounds, are used in the creation of novel cationic diblock copolymers. These copolymers, as Bütün et al. (2001) note, exhibit reversible pH-, salt-, and temperature-induced micellization, making them valuable in various applications.
6. Antipsychotic Research
Compounds in this category have been explored for potential antipsychotic effects. For example, Högberg et al. (1991) synthesized derivatives that showed selective dopamine D-2 receptor blockade, indicating their potential as antipsychotic agents.
7. Calcium Activity in Cardiovascular Research
Substituted 1,4-benzoxazines bearing a similar structure, as studied by Bourlot et al. (1998), were found to have a moderate activity on intracellular calcium, suggesting their application in cardiovascular research.
Properties
IUPAC Name |
2-bromo-N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrFN2O/c1-21(2)16(12-7-9-13(19)10-8-12)11-20-17(22)14-5-3-4-6-15(14)18/h3-10,16H,11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLRKTRLASYGZRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1=CC=CC=C1Br)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.